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Compound of Interest

Compound Name: Methyl 2,4-dibromobenzoate

Cat. No.: B138849 Get Quote

Methyl 2,4-dibromobenzoate: A Technical Guide
CAS Number: 54335-33-0

This technical guide provides an in-depth overview of Methyl 2,4-dibromobenzoate, a

significant chemical intermediate in organic synthesis. The document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

research, offering comprehensive data on its properties, synthesis, applications, and safety

protocols.

Physicochemical Properties
Methyl 2,4-dibromobenzoate is a halogenated aromatic ester. Its key physical and chemical

properties are summarized below, providing essential data for its handling and use in

experimental settings.
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Property Value

Molecular Formula C₈H₆Br₂O₂

Molecular Weight 293.94 g/mol [1]

Boiling Point 308.00 °C[1]

Flash Point 140.10 °C[1]

Storage Temperature 10°C - 25°C[1]

Synthesis of Methyl 2,4-dibromobenzoate
The synthesis of Methyl 2,4-dibromobenzoate is typically achieved through the esterification

of 2,4-dibromobenzoic acid with methanol, catalyzed by a strong acid.

Experimental Protocol: Esterification of 2,4-
dibromobenzoic acid
Materials:

2,4-dibromobenzoic acid (250 g, 0.90 mol)[2]

Methanol (2L)[2]

Concentrated sulfuric acid (18.4 g, 0.19 mol)[2]

Cold methanol (for washing)

Procedure:

In a 2-liter round-bottomed flask, dissolve 2,4-dibromobenzoic acid in methanol.[2]

Carefully add concentrated sulfuric acid to the solution.[2]

Heat the reaction mixture to reflux and maintain it overnight.[2]

After the reaction is complete, cool the mixture to room temperature.[2]
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Collect the resulting precipitate by filtration.[2]

Wash the collected solid with cold methanol.[2]

Dry the product under a vacuum to yield Methyl 2,4-dibromobenzoate as a yellow solid

(213.6 g).[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11484651.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11484651.htm
https://www.benchchem.com/product/b138849?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11484651.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow for Methyl 2,4-dibromobenzoate

Dissolve 2,4-dibromobenzoic acid in Methanol

Add concentrated Sulfuric Acid

Reflux Overnight

Cool to Room Temperature

Filter Precipitate

Wash with Cold Methanol

Dry under Vacuum

Methyl 2,4-dibromobenzoate (Product)

Click to download full resolution via product page

A generalized workflow for the synthesis of Methyl 2,4-dibromobenzoate.

Applications in Research and Drug Development
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Methyl 2,4-dibromobenzoate is a versatile intermediate in organic synthesis, primarily utilized

for its reactivity in forming new chemical bonds.

It is used in the preparation of compounds with potential immunosuppressive and antitumor

activities.[2] The bromine atoms on the aromatic ring make it an excellent substrate for various

palladium-catalyzed cross-coupling reactions, which are fundamental in constructing complex

molecular frameworks for drug discovery.

As a reactive intermediate, it is employed in oxidative cyclizations and serves as a coupling

agent in various organic reactions.[1] It can also act as an efficient catalyst in the amination of

ketones and aryl bromides with palladium catalysis.[1]

Role of Methyl 2,4-dibromobenzoate in Synthesis
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Illustrates the role of Methyl 2,4-dibromobenzoate as a key synthetic intermediate.

Spectroscopic Data
The structural elucidation of Methyl 2,4-dibromobenzoate is confirmed through various

spectroscopic techniques. While specific spectra for this exact isomer are not publicly available

in the search results, standard analyses would include:
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¹H NMR: To determine the number and environment of protons.

¹³C NMR: To identify the carbon skeleton of the molecule.

Mass Spectrometry: To confirm the molecular weight and fragmentation pattern.

For reference, spectroscopic data for similar compounds like Methyl 4-bromobenzoate and

Methyl 4-(bromomethyl)benzoate are available in chemical databases, which can provide

insights into the expected spectral characteristics.[3][4]

Safety and Handling
Methyl 2,4-dibromobenzoate is associated with several health hazards and requires careful

handling in a laboratory setting.

Hazard Category Description

Skin Irritation Causes skin irritation.[5][6]

Eye Irritation Causes serious eye irritation.[5][6]

Respiratory Irritation May cause respiratory irritation.[5][6]

Precautionary Measures
The following precautionary statements outline the necessary safety measures when working

with this compound.
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Precaution Type Statement Code Description

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[5][6]

P271
Use only outdoors or in a well-

ventilated area.[5][6]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[5][6]

P264

Wash face, hands and any

exposed skin thoroughly after

handling.[5][6]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[5][6]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[5][6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5][6]

P312
Call a POISON CENTER or

doctor if you feel unwell.[5][6]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[5][6]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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